Cas no 1805010-48-3 (3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine)

• Product Name: 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine
• CAS No: 1805010-48-3
• MF: C₆H₂F₃I₂N
• MW: 398.890936374664
• CID: 4851059
• Update Time: 2025-06-09

3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine

• Inchi： 1S/C6H2F3I2N/c7-2-1-12-6(11)3(4(2)10)5(8)9/h1,5H
• InChI Key： RWNCSYKHKCBHBF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)I)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine

3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine, identified by the CAS number 1805010-48-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, diiodo, and fluoro groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine in the field of drug discovery. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored. Researchers have demonstrated that this compound can serve as a building block for creating molecules with anti-cancer and anti-inflammatory properties. The substitution pattern on the pyridine ring allows for precise control over the molecule's reactivity and selectivity, making it an ideal candidate for medicinal chemistry applications.

In addition to its role in drug discovery, 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine has also found applications in materials science. Its electronic properties make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in this area have shown that this compound can be incorporated into thin-film transistor (TFT) devices, enhancing their performance and efficiency.

The synthesis of 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine involves a multi-step process that requires careful control over reaction conditions. The starting material is typically a pyridine derivative, which undergoes a series of substitution and fluorination reactions to introduce the desired substituents. The use of iodine atoms at specific positions on the ring is crucial for achieving the desired chemical properties. Recent optimizations in the synthesis process have led to higher yields and improved purity levels, making this compound more accessible for large-scale applications.

The chemical stability of 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine has been extensively studied under various conditions. Research indicates that this compound exhibits excellent thermal stability and resistance to oxidation under normal storage conditions. However, it is sensitive to strong reducing agents and should be handled with care in laboratory settings. These findings are particularly important for its use in industrial applications where long-term stability is a critical factor.

In terms of spectroscopic analysis, 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine has been thoroughly characterized using techniques such as NMR, IR, and UV-Vis spectroscopy. These analyses have provided valuable insights into its electronic structure and molecular interactions. For instance, the presence of multiple electronegative substituents on the pyridine ring significantly affects its absorption spectrum, making it suitable for use in light-harvesting materials.

The environmental impact of 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine has also been a topic of recent research. Studies have shown that this compound biodegrades relatively quickly under aerobic conditions, reducing its potential to accumulate in the environment. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 3-(Difluoromethyl)-2,4-diiodo-5-fluoropyridine, with its unique chemical structure and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from drug discovery to materials science, showcasing its importance in modern chemistry. As ongoing studies uncover new potential uses and improvements in synthesis methods emerge, this compound is poised to play an even more significant role in future technological advancements.